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Compound of Interest

Compound Name: Parecoxib-d5 Sodium

Cat. No.: B1158104

Executive Summary & Substance Profile

Parecoxib-d5 Sodium is a deuterated stable isotope used primarily as an internal standard in
LC-MS/MS workflows for the quantification of Parecoxib (a prodrug of Valdecoxib). While
chemically identical to the non-labeled drug regarding toxicity, its application in laboratory
settings involves high-value, milligram-scale quantities.

Critical Safety Alert: Parecoxib is a Reproductive Toxin (Category 1B/2) and a Specific Target
Organ Toxicant. Disposal must strictly prevent environmental release and occupational

exposure.
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Property Data
198470-85-8 (Unlabeled); Labeled CAS varies
CAS Number '
by supplier
Molecular Formula C19H12D5N2Na04S
Solubility Soluble in Water, Methanol, DMSO
H361: Suspected of damaging fertility or the
Primary Hazard unborn child.H372: Causes damage to organs
through prolonged/repeated exposure.
Non-listed (Not P or U listed), but regulated as
RCRA Status (US) Hazardous Pharmaceutical Waste due to toxicity

profile.

Hazard Identification & Waste Characterization

Before disposal, you must characterize the waste stream. Although Parecoxib is not explicitly
listed on the EPA P-list or U-list (40 CFR 261.33), it must be managed as Hazardous Chemical
Waste due to its GHS classification as a reproductive toxin.

The "Deuterium" Factor

The presence of deuterium (d5) does not alter the chemical toxicity or waste classification
compared to the native compound. However, due to the high cost of isotopic standards, "waste"
often occurs in two distinct forms:

e Micro-Waste: Residual stock solutions (high concentration).
» Mixed-Waste: LC-MS effluent (low concentration, high solvent volume).

Pre-Disposal Protocol: Segregation & Containment

Effective disposal begins at the bench. Mixing incompatible streams increases disposal costs
and safety risks.

A. Solid Waste (Vials, Contaminated PPE)
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e Primary Container: Place empty vials, caps, and weighing boats into a clear, sealable
polyethylene bag (4 mil thickness).

o Secondary Container: Deposit the sealed bag into a Rigid White or Yellow Container labeled
"Trace Chemo/Toxic Pharmaceutical Waste."

o Note: Do not use Red Biohazard bags unless the waste is also infectious (e.g., human
plasma samples).

B. Liquid Waste (Stock Solutions & Effluent)

e Segregation Rule: Do not mix aqueous Parecoxib waste with oxidizers (e.g., Nitric Acid) or
halogenated solvents (e.g., Chloroform) unless necessary for the assay.

o Labeling: All containers must be labeled "HAZARDOUS WASTE" with the specific
constituents listed (e.g., "Methanol 50%, Water 50%, Trace Parecoxib Sodium").

Detailed Disposal Workflows
Workflow 1: Expired/Residual Stock Solution (High
Conc.)

Context: You have 0.5 mL of expired 1 mg/mL Parecoxib-d5 in DMSO.
e Do Not Sew: Never pour down the drain.

o Bulking: Pour the residual liquid into the Non-Halogenated Organic Solvent waste stream
(typically the "Flammable Solvents" carboy).

o Reasoning: The incineration parameters for flammable solvents (high BTU) ensure
complete thermal destruction of the API.

» Vial Disposal: Rinse the empty vial once with methanol; add the rinse to the solvent waste.
Discard the vial as Solid Pharmaceutical Waste (see Section 3A).

Workflow 2: LC-MS/MS Effluent (Mixed Waste)

Context: Mobile phase waste containing Acetonitrile/Water and trace Parecoxib-d5.
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» Collection: Connect the LC diversion valve or waste line directly to a closed waste container
(e.g., Safety Can with quick-disconnect fittings).

o Safety Check: Ensure the container is vented through a charcoal filter or fume hood to
prevent pressure buildup.

 Classification: This is Dual-Hazard Waste:
o Ignitable (D001): Due to Acetonitrile/Methanol content >24%.
o Toxic: Due to Parecoxib content.
» Disposal Action: Ship as Flammable Hazardous Waste for fuel blending or incineration.

Decision Logic Diagram (DOT Visualization)

The following diagram outlines the decision process for segregating Parecoxib-d5 waste

streams.
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Parecoxib-d5 Sodium Waste

Physical State?

Solid / Trace

Concentration Type Item Type

Stock Solution LC-MS Effluent : .
(High Conc.) (Dilute + Solvents) Empty Vials / Glass Gloves / Wipes

Pour into Carboy /Direct Line Connection \Triple Rinse First /Bag & Seal

Non-Halogenated Trace Pharmaceutical

Solvent Waste Stream Waste Bin (White/Yellow)

Click to download full resolution via product page

Caption: Operational decision tree for segregating Parecoxib-d5 Sodium waste streams
based on physical state and concentration.

Emergency Spill Procedures

In the event of a spill involving Parecoxib-d5 powder or stock solution:
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e Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and a
P95/N95 respirator (if powder is aerosolized).

» Containment:
o Powder: Cover with wet paper towels to prevent dust generation. Wipe up carefully.
o Liquid: Absorb with vermiculite or spill pads.
o Decontamination: Clean the surface with a soap/water solution followed by 70% Isopropanol.

o Note: Strong oxidizers (bleach) are not required and may react with other chemicals in the
lab; standard surfactant cleaning is sufficient to remove the drug physically.

» Disposal: Place all cleanup materials into the Solid Pharmaceutical Waste bin.

Regulatory Compliance & References

Compliance is non-negotiable. This protocol aligns with US EPA RCRA standards and OSHA
Hazard Communication.

Key Regulations[1][2][3][4][5][6][7]
o EPA 40 CFR Part 266 Subpart P: "Management Standards for Hazardous Waste
Pharmaceuticals."[1] (Mandatory for healthcare, recommended best practice for labs).

e EPA 40 CFR 262.11: Hazardous Waste Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

ashp.org [ashp.org]
epa.gov [epa.gov]
pwaste.com [pwaste.com]

1.
2.
3.
e 4. cdn.pfizer.com [cdn.pfizer.com]
5. echemi.com [echemi.com]
6.

Limitations of deuterium-labeled internal standards for quantitative electrospray ionization
mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Parecoxib-d5 Sodium: Operational Disposal & Safety
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1158104#parecoxib-d5-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1158104?utm_src=pdf-custom-synthesis
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/summary-epa-final-rule-management-hazardous-pharmaceutical-waste.pdf
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.pwaste.com/HW-Drugs
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01054.pdf
https://www.echemi.com/sds/parecoxib-sodium-pd180521143369.html
https://pubmed.ncbi.nlm.nih.gov/32307763/
https://pubmed.ncbi.nlm.nih.gov/32307763/
https://www.benchchem.com/product/b1158104#parecoxib-d5-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b1158104#parecoxib-d5-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b1158104#parecoxib-d5-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b1158104#parecoxib-d5-sodium-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1158104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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